molecular formula C14H20BrNO2S B263600 3-bromo-N-cyclooctylbenzenesulfonamide

3-bromo-N-cyclooctylbenzenesulfonamide

Cat. No.: B263600
M. Wt: 346.29 g/mol
InChI Key: MBQLCHBEYVHWGU-UHFFFAOYSA-N
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Description

3-Bromo-N-cyclooctylbenzenesulfonamide is a sulfonamide derivative characterized by a bromine substituent at the 3-position of the benzene ring and a cyclooctyl group attached to the sulfonamide nitrogen.

Properties

Molecular Formula

C14H20BrNO2S

Molecular Weight

346.29 g/mol

IUPAC Name

3-bromo-N-cyclooctylbenzenesulfonamide

InChI

InChI=1S/C14H20BrNO2S/c15-12-7-6-10-14(11-12)19(17,18)16-13-8-4-2-1-3-5-9-13/h6-7,10-11,13,16H,1-5,8-9H2

InChI Key

MBQLCHBEYVHWGU-UHFFFAOYSA-N

SMILES

C1CCCC(CCC1)NS(=O)(=O)C2=CC(=CC=C2)Br

Canonical SMILES

C1CCCC(CCC1)NS(=O)(=O)C2=CC(=CC=C2)Br

Origin of Product

United States

Comparison with Similar Compounds

Key Observations:

  • N-Substituent Effects: Bulky cycloalkyl groups (e.g., cyclooctyl vs.
  • Benzene Ring Modifications : Additional substituents (e.g., 4-methyl in ) introduce steric effects that may influence binding to biological targets or metabolic stability .

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